Cas no 59121-25-4 (5-(methylsulfanyl)pentanenitrile)
59121-25-4 structure
Product Name:5-(methylsulfanyl)pentanenitrile
5-(methylsulfanyl)pentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile,5-(methylthio)-
- 5-(methylthio)-valeronitrile,5-(methylthio)-pentanenitrile,1-cyano-4-(methylthio)butane,5-methylthiopentanenitrile
- 4-(Methylthio)butyl cyanide
- 5-(Methylthio)pentanenitrile
- 5-Methylthiopentanonitrile
- 5-Methylthiopentyl nitrile
- SCHEMBL4123525
- CHEBI:183223
- AKOS010782965
- 5-(Methylsulfanyl)pentanenitrile
- DTXSID50974560
- 4-Methylthiobutylcyanid
- 5-(Methylthio)-pentanonitrile
- 5-(Methylsulfinyl)pentyl Nitrile
- Pentanenitrile, 5-(methylthio)-
- 5-methylthiopentanenitrile
- 5-methylsulfanylpentanenitrile
- EN300-140927
- 5-(Methylsulfanyl)pentanenitrile #
- Z823282284
- Q63395939
- XPUDGEZWSNPCMM-UHFFFAOYSA-N
- NS00126686
- 1-Cyano-4-(methylthio)butane
- 59121-25-4
- DB-229424
- G53544
- 5-(methylsulfanyl)pentanenitrile
-
- Inchi： 1S/C6H11NS/c1-8-6-4-2-3-5-7/h2-4,6H2,1H3
- InChI Key： XPUDGEZWSNPCMM-UHFFFAOYSA-N
- SMILES： S(C)CCCCC#N
Computed Properties
- Exact Mass: 129.06133
- Monoisotopic Mass: 129.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 81.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- Solubility: Chloroform (Sparingly), Methanol (Slightly)
- PSA: 23.79
5-(methylsulfanyl)pentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M922898-10mg |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 98% | 10mg |
￥429.00 | 2022-09-01 | |
| TRC | M106068-10mg |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M106068-50mg |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 50mg |
$ 205.00 | 2023-09-07 | ||
| TRC | M106068-100mg |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 100mg |
$ 282.00 | 2023-09-07 | ||
| Enamine | EN300-140927-0.05g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 0.05g |
$101.0 | 2023-05-03 | |
| Enamine | EN300-140927-0.1g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 0.1g |
$152.0 | 2023-05-03 | |
| Enamine | EN300-140927-0.25g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 0.25g |
$216.0 | 2023-05-03 | |
| Enamine | EN300-140927-0.5g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 0.5g |
$407.0 | 2023-05-03 | |
| Enamine | EN300-140927-1.0g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 1g |
$528.0 | 2023-05-03 | |
| Enamine | EN300-140927-2.5g |
5-(methylsulfanyl)pentanenitrile |
59121-25-4 | 95% | 2.5g |
$1034.0 | 2023-05-03 |
5-(methylsulfanyl)pentanenitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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